N-{8-azabicyclo[3.2.1]octan-3-yl}-N-methylbenzamide hydrochloride

• IUPAC Name: N-(8-azabicyclo[3.2.1]octan-3-yl)-N-methylbenzamide;hydrochloride
• InChI: InChI=1S/C15H20N2O.ClH/c1-17(15(18)11-5-3-2-4-6-11)14-9-12-7-8-13(10-14)16-12;/h2-6,12-14,16H,7-10H2,1H3;1H
• InChI Key: RLGJRBICBSKFPS-UHFFFAOYSA-N
• Canonical SMILES: CN(C1CC2CCC(C1)N2)C(=O)C3=CC=CC=C3.Cl
• Molecular Formula: C15H21ClN2O
• Molecular Weight: 280.79 g/mol

Description

“N-{8-azabicyclo[3.2.1]octan-3-yl}-N-methylbenzamide hydrochloride” is a chemical compound. The 8-azabicyclo[3.2.1]octane scaffold is the central core of the family of tropane alkaloids, which display a wide array of interesting biological activities.

Synthesis Analysis

The synthesis of the 8-azabicyclo[3.2.1]octane scaffold has attracted attention from many research groups worldwide. Most of the approaches rely on the enantioselective construction of an acyclic starting material that contains all the required stereochemical information to allow the stereocontrolled formation of the bicyclic scaffold. There are also methodologies reported in which the stereochemical control is achieved directly in the same transformation that generates the 8-azabicyclo[3.2.1]octane architecture or in a desymmetrization process starting from achiral tropinone derivatives.

Chemical Reactions Analysis

The 8-azabicyclo[3.2.1]octane scaffold is used in the synthesis of tropane alkaloids. The synthesis often involves the enantioselective construction of an acyclic starting material.

Scientific Research Applications

Pharmacological Activities

• Visceral Hypersensitivity Modulation: Some studies have examined the effects of compounds structurally related to N-{8-azabicyclo[3.2.1]octan-3-yl}-N-methylbenzamide hydrochloride on visceral hypersensitivity. For instance, compounds like granisetron and zacopride, which share structural motifs with N-{8-azabicyclo[3.2.1]octan-3-yl}-N-methylbenzamide hydrochloride, have been found to inhibit abdominal contractions in rats with irritated colons, suggesting potential in modulating visceral hypersensitivity (Langlois et al., 1996).

Chemical Synthesis and Structural Analysis

• Nematicidal Activity: Research into derivatives of the compound has shown that novel 2-(8-azabicyclo[3.2.1]octan-3-yl)-3-imino-2,3-dihydro-1H-isoindol-1-ones exhibit significant nematicidal activity against pinewood nematodes and root-knot nematodes. This indicates the potential for agricultural applications in controlling nematode infestations (Xu et al., 2021).

Neurochemical Effects

• Memory Enhancement in Age-Related Deficits: Itasetron, a compound with a similar structure, was found to significantly improve retention abilities in aged rats when tested with a multiple choice avoidance behavioral task. This points to the potential role of similar compounds in counteracting age-related memory degeneration (Pitsikas & Borsini, 1996).

Molecular Structure and Activity

• Structural and Conformational Studies: Investigations into the crystal structure and conformational dynamics of related compounds provide insights into their pharmacological activities. For instance, studies on the crystal structures of various derivatives have elucidated their molecular conformations and potential interactions with biological targets (Zheng et al., 2004).